Cas no 783-80-2 (1,2-Benzenediol, 4-(1-methyl-1-phenylethyl)-)

1,2-Benzenediol, 4-(1-methyl-1-phenylethyl)- structure
783-80-2 structure
Product Name:1,2-Benzenediol, 4-(1-methyl-1-phenylethyl)-
CAS No:783-80-2
MF:C15H16O2
MW:228.286344528198
CID:534591
PubChem ID:13643998
Update Time:2025-04-19

1,2-Benzenediol, 4-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-(1-methyl-1-phenylethyl)-
    • 4-(2-phenylpropan-2-yl)benzene-1,2-diol
    • SCHEMBL8024041
    • DTXSID00545769
    • 783-80-2
    • Inchi: 1S/C15H16O2/c1-15(2,11-6-4-3-5-7-11)12-8-9-13(16)14(17)10-12/h3-10,16-17H,1-2H3
    • InChI Key: IKCJCTNUWMSXRL-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)C(C)(C)C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 228.11508
  • Monoisotopic Mass: 228.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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